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Compound of Interest

Compound Name: Levofloxacin hydrate

CAS No.: 138199-72-1

Cat. No.: B3047363 Get Quote

Executive Directive: The Dual-Hazard Mandate
As researchers, we often categorize chemical hazards solely by their immediate toxicity to the

handler. With Levofloxacin Hydrate (and fluoroquinolones generally), we must adopt a Dual-

Hazard Mindset:

Occupational Hazard: Sensitization and respiratory toxicity to the operator.

Environmental Hazard: The generation of Antimicrobial Resistance (AMR).

The Core Directive: Unlike standard organic solvents, dilution is not the solution. Levofloxacin

is environmentally persistent and biologically active at trace levels. Under no circumstances

shall Levofloxacin Hydrate be discharged into municipal sewer systems.

Chemical Profile & Stability Analysis
To dispose of a chemical effectively, you must understand its resistance mechanisms.

Levofloxacin is engineered for stability, which makes its disposal non-trivial.
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Property Value/Characteristic Operational Implication

CAS Number 138199-71-0 Use for waste manifesting.

Solubility ~25 mg/mL (Water)
Highly mobile in aquatic

environments if spilled.

Thermal Stability Melting/Dec: 225–227°C

Autoclaving is insufficient for

destruction. Requires high-

temp incineration.

Photostability
Light-sensitive (slow

degradation)

Photo-degradation yields toxic

intermediates; do not rely on

UV for deactivation.

Biodegradability Low / Recalcitrant

Resistant to standard

wastewater treatment microbial

digestion.

Regulatory Classification & Waste Streams
While Levofloxacin is not explicitly "P-listed" or "U-listed" under federal RCRA regulations (40

CFR 261.33), it falls under the EPA Management Standards for Hazardous Waste

Pharmaceuticals (Subpart P).

Legal Baseline: Non-RCRA Regulated Chemical Waste.

Scientific Best Practice: Manage as Hazardous Pharmaceutical Waste.

Waste Segregation Decision Matrix
Use the following logic to determine the correct waste stream.
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Waste Material Generated

Determine Physical State & Concentration

Bulk Solid / Powder
(Expired or Excess API)

Liquid / Mother Liquor
(Solvent or Aqueous)

Trace Contamination
(PPE, Wipes, Empty Vials)

HIGH TEMP INCINERATION
(Black/Blue Bin - Pharm Waste)

Mandatory
Absorb onto Inert Matrix

(Vermiculite/Pads)
Is it Grossly Contaminated?

(Visible Powder/Liquid)

Yes

Standard Solid Lab Waste
(Landfill allowed if RCRA empty)

No (RCRA Empty)Do NOT Pour Down Drain

Click to download full resolution via product page

Figure 1: Decision logic for segregating Levofloxacin waste streams to ensure zero

environmental release.

Disposal Procedures (Step-by-Step)
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Protocol A: Solid Waste (Bulk Powder/Tablets)
Objective: Complete mineralization of the fluoroquinolone ring.

Containment: Transfer bulk powder into a screw-top high-density polyethylene (HDPE) wide-

mouth jar.

Labeling: Affix a hazardous waste label.

Content: "Non-RCRA Pharmaceutical Waste - Levofloxacin Hydrate."

Hazard Check: Toxic, Irritant.

Disposal Path: Transfer to the facility's Chemical Incineration stream.

Note: Ensure the incineration facility operates >1000°C. Lower temperatures may

aerosolize fluorinated byproducts rather than destroying them.

Protocol B: Liquid Waste (Aqueous/Solvent Solutions)
Objective: Prevent aquatic contamination.

No Drains: Never pour Levofloxacin solutions into the sink, even if diluted.

Absorption (Small Volume <500mL):

Add an inert absorbent (vermiculite or super-absorbent polymer) to the liquid container

until no free liquid remains.

Cap and dispose of as Solid Incineration Waste (Protocol A).

Bulk Liquid (>500mL):

Collect in a dedicated "Aqueous Waste - Toxic" carboy.

List "Levofloxacin" explicitly on the waste manifest to alert the disposal vendor.

Protocol C: Trace Contaminated Items (Empty Vials/PPE)
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RCRA "Empty" Rule: A container is considered "RCRA empty" if all wastes have been

removed that can be removed (pouring/scraping) and <3% by weight remains.

Disposal:

Empty Vials: Deface label, discard in glass waste (or sharps if applicable).

Gloves/Wipes: If no visible powder is present, discard in regular lab trash. If visible powder

exists, treat as Protocol A.

Spill Response & Deactivation Strategy
Scenario: You have dropped a 5g bottle of Levofloxacin Hydrate powder on the bench.

The Science of Deactivation: Water alone will solubilize the drug and spread the contamination.

Standard detergents remove it but do not destroy it. To chemically degrade the fluoroquinolone

ring on surfaces, Advanced Oxidation is required.[1]

Immediate Response Workflow

1. ISOLATE
Alert nearby personnel.

Do not breathe dust.

2. PPE UP
N95/P100 Respirator,

Nitrile Gloves, Goggles.

3. CONTAIN
Cover with wet paper towels
to prevent dust generation.

4. CLEAN
Scoop slurry into waste jar.

Wipe with 10% Bleach.

5. DISPOSE
Label as Haz Waste.

Wash hands thoroughly.

Click to download full resolution via product page

Figure 2: Operational workflow for solid spill response reducing inhalation risk.

Surface Decontamination Protocol
After physical removal of the bulk material, treat the surface to degrade residues:

Oxidation: Apply a 10% Sodium Hypochlorite (Bleach) solution or a Hydrogen Peroxide-

based cleaner.

Mechanism:[2][3][4][5] Oxidative attack on the piperazine ring and decarboxylation

reduces biological activity.

Contact Time: Allow 10–15 minutes of contact time.
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Rinse: Wipe with water to remove bleach residue (prevents equipment corrosion).

Disposal: Dispose of bleach-soaked wipes as solid chemical waste.
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Disclaimer: This guide is for educational and operational planning purposes. Always cross-

reference with your institution's specific Environmental Health & Safety (EHS) officer and local

state regulations, which may supersede federal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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